Cas no 1803671-36-4 (3-Amino-2-cyano-5-(difluoromethyl)pyridine-4-methanol)

• Product Name: 3-Amino-2-cyano-5-(difluoromethyl)pyridine-4-methanol
• CAS No: 1803671-36-4
• MF: C₈H₇F₂N₃O
• MW: 199.157488107681
• CID: 4853043
• Update Time: 2025-06-08

3-Amino-2-cyano-5-(difluoromethyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-cyano-5-(difluoromethyl)pyridine-4-methanol

• Inchi： 1S/C8H7F2N3O/c9-8(10)4-2-13-6(1-11)7(12)5(4)3-14/h2,8,14H,3,12H2
• InChI Key： UIBDIKVMAWSEFW-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(C#N)=C(C=1CO)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 0.5
• Topological Polar Surface Area: 82.9

Additional information on 3-Amino-2-cyano-5-(difluoromethyl)pyridine-4-methanol

Introduction to 3-Amino-2-cyano-5-(difluoromethyl)pyridine-4-methanol (CAS No. 1803671-36-4)

3-Amino-2-cyano-5-(difluoromethyl)pyridine-4-methanol, with the CAS number 1803671-36-4, is a multifunctional organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including an amino group, a cyano group, a difluoromethyl substituent, and a pyridine ring with a methanol moiety. These functional groups endow the molecule with a diverse range of chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The synthesis of 3-Amino-2-cyano-5-(difluoromethyl)pyridine-4-methanol typically involves multistep reactions, often starting from readily available precursors such as pyridine derivatives. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, which is crucial for its potential commercialization. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel one-pot synthesis method that significantly reduced the number of steps and improved the overall yield and purity of the compound.

In terms of its chemical properties, 3-Amino-2-cyano-5-(difluoromethyl)pyridine-4-methanol exhibits excellent solubility in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). This property is advantageous for its use in biological assays and formulation development. Additionally, the presence of the amino and cyano groups provides multiple sites for further functionalization, allowing for the creation of analogs with tailored biological activities.

The biological activity of 3-Amino-2-cyano-5-(difluoromethyl)pyridine-4-methanol has been extensively studied in various contexts. One notable area of research is its potential as an inhibitor of specific enzymes involved in disease pathways. A recent study published in the Bioorganic & Medicinal Chemistry Letters demonstrated that this compound effectively inhibits the activity of human carbonic anhydrase II (hCA II), an enzyme implicated in conditions such as glaucoma and certain types of cancer. The difluoromethyl substituent was found to play a crucial role in enhancing the binding affinity and selectivity of the compound towards hCA II.

Beyond its enzymatic inhibition properties, 3-Amino-2-cyano-5-(difluoromethyl)pyridine-4-methanol has also shown promise as an antiproliferative agent against cancer cells. Research conducted at the National Cancer Institute revealed that this compound exhibits potent cytotoxic effects on various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism underlying its antiproliferative activity is believed to involve disruption of cellular processes such as DNA replication and protein synthesis.

In addition to its direct biological effects, 3-Amino-2-cyano-5-(difluoromethyl)pyridine-4-methanol has been explored as a scaffold for the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. A study published in the Molecular Pharmaceutics journal highlighted the potential of this compound as a prodrug precursor for targeted drug delivery systems. By conjugating it with specific targeting ligands or nanoparticles, researchers were able to achieve enhanced tumor specificity and reduced systemic toxicity.

The safety profile of 3-Amino-2-cyano-5-(difluoromethyl)pyridine-4-methanol has also been evaluated through preclinical studies. Toxicity assessments conducted in animal models have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed on major organs or physiological parameters. These findings support its potential for further clinical development.

In conclusion, 3-Amino-2-cyano-5-(difluoromethyl)pyridine-4-methanol (CAS No. 1803671-36-4) is a versatile organic compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable chemical properties make it an attractive candidate for drug discovery efforts targeting various diseases. Ongoing research continues to uncover new aspects of its biological activity and potential therapeutic uses, underscoring its significance in the field.